2-(Oxan-4-yl)morpholine;hydrochloride
Overview
Description
2-(Oxan-4-yl)morpholine hydrochloride is a chemical compound used for pharmaceutical testing .
Synthesis Analysis
The synthesis of morpholines, including 2-(Oxan-4-yl)morpholine hydrochloride, has been a subject of research due to their widespread availability in natural products and biologically relevant compounds . The synthesis of substituted morpholines is often achieved by a sequence of coupling, cyclization, and reduction reactions of easily available amino alcohols and α-haloacid chlorides .Chemical Reactions Analysis
Morpholines, including 2-(Oxan-4-yl)morpholine hydrochloride, undergo most chemical reactions typical for other secondary amines . The presence of the ether oxygen withdraws electron density from the nitrogen, rendering it less nucleophilic (and less basic) than structurally similar secondary amines such as piperidine .Physical And Chemical Properties Analysis
2-(Oxan-4-yl)morpholine hydrochloride is a powder with a molecular weight of 207.7 .Scientific Research Applications
Chemical Synthesis
2-(Oxan-4-yl)morpholine hydrochloride is an important building block in the field of medicinal chemistry . It is often selected as a starting material for the preparation of enantiomerically pure α-amino acids , β-amino alcohols , and peptides . It is also used as a building block for the synthesis of biologically active compounds .
Pharmacological Research
Morpholine nucleus, which is a part of 2-(Oxan-4-yl)morpholine hydrochloride, shows a broad spectrum of pharmacological profile . This class of heterocyclic compounds has found great significance in recent years due to their variety of pharmacological activities .
Analgesic and Anti-inflammatory Research
Morpholine derivatives, including 2-(Oxan-4-yl)morpholine hydrochloride, have been found to exhibit analgesic and anti-inflammatory activities .
Anticancer Research
Some morpholine derivatives have shown potential as anticancer agents . For example, a derivative bearing a 3,4-methylenedioxy phenyl group showed excellent cytotoxicity against certain cell lines .
Antidepressant Research
Morpholine derivatives have also been studied for their antidepressant effects .
Antifungal and Anti-tuberculosis Research
Morpholine derivatives have demonstrated antifungal and anti-tuberculosis activities .
Anti-malarial Research
Morpholine derivatives, including 2-(Oxan-4-yl)morpholine hydrochloride, have been studied for their anti-malarial properties .
Hypolipidemic and Hypocholesterolemic Research
Morpholine derivatives have shown hypolipidemic and hypocholesterolemic activities .
Safety and Hazards
properties
IUPAC Name |
2-(oxan-4-yl)morpholine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO2.ClH/c1-4-11-5-2-8(1)9-7-10-3-6-12-9;/h8-10H,1-7H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VQNFUEFFJVUMFW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1C2CNCCO2.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2,4-dimethoxyphenyl)-2-{[5-(4-methylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}acetamide](/img/structure/B2613040.png)
![2-(Furan-2-yl)-5-((4-phenylpiperazin-1-yl)(m-tolyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol](/img/structure/B2613043.png)
![8-[6-Methoxy-3-(4-methoxybenzenesulfonyl)quinolin-4-yl]-1,4-dioxa-8-azaspiro[4.5]decane](/img/structure/B2613044.png)
![4-(4-Bromophenyl)-2-[(4-bromophenyl)sulfanyl]-4-oxobutanoic acid](/img/structure/B2613046.png)
![N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-phenylbutanamide](/img/structure/B2613047.png)
![2-({[4-phenyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-1,3-benzothiazole](/img/structure/B2613049.png)
![2-methyl-N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide](/img/structure/B2613056.png)
![8-Methyl-2-(4-methylphenyl)imidazo[1,2-a]pyridine-3-carbaldehyde](/img/structure/B2613057.png)
